Cas no 646507-88-2 (1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-)
646507-88-2 structure
Product Name:1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-
CAS No:646507-88-2
MF:C13H8F4O
MW:256.195637702942
CID:420413
PubChem ID:71379320
Update Time:2025-04-19
1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-
- 5-(3,5-difluorophenyl)-1,3-difluoro-2-methoxybenzene
- DTXSID20801894
- 3,3',5,5'-Tetrafluoro-4-methoxy-1,1'-biphenyl
- 646507-88-2
-
- Inchi: 1S/C13H8F4O/c1-18-13-11(16)4-8(5-12(13)17)7-2-9(14)6-10(15)3-7/h2-6H,1H3
- InChI Key: XGBIWYIVYQFCEB-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)C1C=C(C=C(C=1)F)F)F)OC
Computed Properties
- Exact Mass: 256.05114
- Monoisotopic Mass: 256.05112752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
646507-88-2 (1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-) Related Products
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